Cas no 51450-44-3 ((2s)-oxan-2-ylmethanol)

(2s)-oxan-2-ylmethanol structure
(2s)-oxan-2-ylmethanol structure
Product Name:(2s)-oxan-2-ylmethanol
CAS No:51450-44-3
MF:C6H12O2
MW:116.158282279968
MDL:MFCD22681529
CID:362259
PubChem ID:6950811
Update Time:2025-04-19

(2s)-oxan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-2-methanol, tetrahydro-, (S)-
    • (2s)-oxan-2-ylmethanol
    • 51450-44-3
    • ROTONRWJLXYJBD-LURJTMIESA-N
    • P13405
    • A905796
    • SCHEMBL1691224
    • (2S)-2-Hydroxymethyloxane
    • (2S)-tetrahydro-2H-pyran-2-ylmethanol
    • [(2S)-oxan-2-yl]methanol
    • BS-42792
    • DTXSID80426209
    • CS-0136660
    • MFCD22681529
    • (S)-(Tetrahydro-2H-pyran-2-yl)methanol
    • MDL: MFCD22681529
    • Inchi: 1S/C6H12O2/c7-5-6-3-1-2-4-8-6/h6-7H,1-5H2/t6-/m0/s1
    • InChI Key: ROTONRWJLXYJBD-LURJTMIESA-N
    • SMILES: O1CCCC[C@H]1CO

Computed Properties

  • Exact Mass: 116.08376
  • Monoisotopic Mass: 116.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 63.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

(2s)-oxan-2-ylmethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB512791-100 mg
(2S)-Oxan-2-ylmethanol; .
51450-44-3
100mg
€303.10 2023-05-18
abcr
AB512791-250 mg
(2S)-Oxan-2-ylmethanol; .
51450-44-3
250mg
€564.90 2023-05-18
abcr
AB512791-1 g
(2S)-Oxan-2-ylmethanol; .
51450-44-3
1g
€1,256.40 2022-07-29
abcr
AB512791-500 mg
(2S)-Oxan-2-ylmethanol; .
51450-44-3
500MG
€852.00 2022-07-29
Chemenu
CM521438-1g
(S)-(Tetrahydro-2H-pyran-2-yl)methanol
51450-44-3 98%
1g
$729 2023-01-19
eNovation Chemicals LLC
D608821-100mg
(2s)-oxan-2-ylmethanol
51450-44-3 97%
100mg
$245 2024-07-21
eNovation Chemicals LLC
D608821-250MG
(2s)-oxan-2-ylmethanol
51450-44-3 97%
250mg
$380 2024-07-21
eNovation Chemicals LLC
D608821-500MG
(2s)-oxan-2-ylmethanol
51450-44-3 97%
500mg
$635 2024-07-21
eNovation Chemicals LLC
D608821-1G
(2s)-oxan-2-ylmethanol
51450-44-3 97%
1g
$950 2024-07-21
eNovation Chemicals LLC
D608821-5G
(2s)-oxan-2-ylmethanol
51450-44-3 97%
5g
$2860 2024-07-21

(2s)-oxan-2-ylmethanol Related Literature

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.